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Compound of Interest

Compound Name: hUP1-IN-1

Cat. No.: B042923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of

hUP1-IN-1, a potent inhibitor of human uridine phosphorylase 1 (hUP1). Proper preparation

and storage of this stock solution are critical for ensuring the accuracy and reproducibility of

experimental results.

Mechanism of Action
hUP1-IN-1 is an inhibitor of hUP1 with a Kii and Kis Urd of 375 and 635 nM, respectively.[1][2]

It has been shown to have inhibitory activity over hUP1 catalyzed reactions, with 70% inhibition

at a concentration of 1 µM.[1][2] The inhibition of hUP1 is a target for cancer research.[1][2]
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Property Value

Target hUP1

Kii 375 nM

Kis Urd 635 nM

Inhibition 70% at 1 µM

Solubility in DMSO 37.5 mg/mL

Solubility in 10% DMSO + 40% PEG300 + 5%

Tween-80 + 45% Saline
3.75 mg/mL (19.92 mM)

Solubility in 10% DMSO + 90% (20% SBE-β-CD

in Saline)
3.75 mg/mL (19.92 mM)

Solubility in 10% DMSO + 90% Corn Oil 3.75 mg/mL (19.92 mM)

Stock Solution Storage (-80°C) 6 months

Stock Solution Storage (-20°C) 1 month

Experimental Protocol: Preparation of a 10 mM
hUP1-IN-1 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of hUP1-IN-1 in DMSO.

Materials:

hUP1-IN-1 potassium salt

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer
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Analytical balance

Procedure:

Equilibration: Allow the vial of hUP1-IN-1 to equilibrate to room temperature for at least 60

minutes before opening.

Weighing: Accurately weigh the desired amount of hUP1-IN-1 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

to achieve a final concentration of 10 mM.

Dissolution: Vortex the solution until the hUP1-IN-1 is completely dissolved. If precipitation

occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1][3]

Storage: Store the aliquots in tightly sealed vials at -80°C for long-term storage (up to 6

months) or at -20°C for short-term storage (up to 1 month).[1][3]

Note on Aqueous Solutions: If water is used as the solvent for the stock solution, it is

recommended to dilute it to the working solution and then filter-sterilize it using a 0.22 µm filter

before use.[1][3]
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Experimental Workflow for hUP1-IN-1 Stock Solution Preparation

Equilibrate hUP1-IN-1 to Room Temperature

Weigh hUP1-IN-1 Powder

Add Anhydrous DMSO

Vortex to Dissolve
(Apply Heat/Sonication if Needed)

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing hUP1-IN-1 stock solution.
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Simplified hUP1 Signaling Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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